Cas no 2248302-43-2 (2-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl) 5-methyl 3-methylfuran-2,5-dicarboxylate)

• Product Name: 2-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl) 5-methyl 3-methylfuran-2,5-dicarboxylate
• CAS No: 2248302-43-2
• MF: C₁₆H₁₁NO₇
• MW: 329.261044740677
• CID: 6381922
• PubChem ID: 165730478
• Update Time: 2025-05-22

2-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl) 5-methyl 3-methylfuran-2,5-dicarboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-6525737
• 2248302-43-2
• 2-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl) 5-methyl 3-methylfuran-2,5-dicarboxylate

• Inchi： 1S/C16H11NO7/c1-8-7-11(15(20)22-2)23-12(8)16(21)24-17-13(18)9-5-3-4-6-10(9)14(17)19/h3-7H,1-2H3
• InChI Key： QNLBZTCNTWFWFI-UHFFFAOYSA-N
• SMILES： O(C(C1=C(C)C=C(C(=O)OC)O1)=O)N1C(C2C=CC=CC=2C1=O)=O

Computed Properties

• Exact Mass: 329.05355169g/mol
• Monoisotopic Mass: 329.05355169g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 551
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 103Ų

Additional information on 2-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl) 5-methyl 3-methylfuran-2,5-dicarboxylate

Comprehensive Analysis of 2-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl) 5-methyl 3-methylfuran-2,5-dicarboxylate (CAS No. 2248302-43-2)

The compound 2-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl) 5-methyl 3-methylfuran-2,5-dicarboxylate (CAS No. 2248302-43-2) is a highly specialized organic molecule with a unique structural framework. Its chemical architecture combines isoindole and furan moieties, making it a subject of interest in pharmaceutical and material science research. The presence of multiple ester and carbonyl functional groups enhances its reactivity, enabling applications in drug intermediate synthesis and polymer chemistry. Researchers are increasingly exploring its potential in biodegradable materials and green chemistry, aligning with global sustainability trends.

In recent years, the demand for eco-friendly chemical alternatives has surged, and compounds like 2248302-43-2 are gaining attention due to their modular design. The 1,3-dioxo-isoindoline segment contributes to its stability, while the methylfuran dicarboxylate group offers versatility in derivatization. This dual functionality positions it as a candidate for high-performance coatings and bio-based polymers, addressing industry needs for reduced environmental impact. Analytical techniques such as HPLC and NMR spectroscopy are critical for characterizing its purity and structural integrity.

The synthesis of 2-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl) 5-methyl 3-methylfuran-2,5-dicarboxylate often involves multi-step reactions, including esterification and cyclization processes. Optimizing yield and scalability remains a focus for industrial applications, particularly in pharmaceutical excipients and specialty chemicals. Its compatibility with enzymatic catalysis further broadens its utility in biocatalysis, a field experiencing rapid growth due to its alignment with circular economy principles.

From a regulatory perspective, CAS No. 2248302-43-2 is not classified as hazardous, making it a safer choice for laboratory and industrial use. However, proper handling protocols are recommended to ensure workplace safety. The compound's thermal stability and solubility profile have been evaluated for compatibility with common organic solvents, which is crucial for formulation development. These properties are particularly relevant for researchers investigating drug delivery systems or advanced material composites.

Emerging trends in AI-driven molecular design have also spotlighted derivatives of 2248302-43-2 for virtual screening. Computational models predict its potential in small-molecule therapeutics, especially for targets involving protein-protein interactions. This intersection of computational chemistry and experimental validation underscores its relevance in modern drug discovery pipelines. Additionally, its photophysical properties are being studied for applications in organic electronics, such as OLEDs and sensors.

In conclusion, 2-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl) 5-methyl 3-methylfuran-2,5-dicarboxylate represents a multifaceted compound with expanding applications across scientific disciplines. Its structural uniqueness and adaptability to green synthesis methods make it a valuable asset in addressing contemporary challenges in chemistry and materials science. Future research may uncover novel derivatives with enhanced functionalities, further solidifying its role in innovation-driven industries.